Cas no 1796966-94-3 (3-(2H-1,3-benzodioxol-5-yl)-1-4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-ylurea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-ylurea
• CAS No: 1796966-94-3
• MF: C₁₈H₂₂N₆O₄
• MW: 386.405083179474
• CID: 5938231
• PubChem ID: 71807709
• Update Time: 2025-07-15

3-(2H-1,3-benzodioxol-5-yl)-1-4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-ylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)-1-4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-ylurea
• 1-(1,3-benzodioxol-5-yl)-3-[4-(dimethylamino)-2-morpholin-4-ylpyrimidin-5-yl]urea
• Urea, N-1,3-benzodioxol-5-yl-N'-[4-(dimethylamino)-2-(4-morpholinyl)-5-pyrimidinyl]-
• AKOS024561844
• F6438-2623
• 1796966-94-3
• 3-(2H-1,3-BENZODIOXOL-5-YL)-1-[4-(DIMETHYLAMINO)-2-(MORPHOLIN-4-YL)PYRIMIDIN-5-YL]UREA
• 1-(benzo[d][1,3]dioxol-5-yl)-3-(4-(dimethylamino)-2-morpholinopyrimidin-5-yl)urea

• Inchi： 1S/C18H22N6O4/c1-23(2)16-13(10-19-17(22-16)24-5-7-26-8-6-24)21-18(25)20-12-3-4-14-15(9-12)28-11-27-14/h3-4,9-10H,5-8,11H2,1-2H3,(H2,20,21,25)
• InChI Key： DNGVDBRSORLESN-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2OCOC2=C1)C(NC1=CN=C(N2CCOCC2)N=C1N(C)C)=O

Computed Properties

• Exact Mass: 386.17025320g/mol
• Monoisotopic Mass: 386.17025320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 101Ų

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-ylurea

Recent Advances in the Study of 3-(2H-1,3-benzodioxol-5-yl)-1-4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-ylurea (CAS: 1796966-94-3)

The compound 3-(2H-1,3-benzodioxol-5-yl)-1-4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-ylurea (CAS: 1796966-94-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-(2H-1,3-benzodioxol-5-yl)-1-4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-ylurea, with particular emphasis on improving its pharmacokinetic properties and target selectivity. Researchers have employed advanced computational modeling techniques to predict the compound's binding affinity for various biological targets, including kinases and other enzymes implicated in disease pathways. These efforts have led to the identification of several derivatives with enhanced potency and reduced off-target effects.

In vitro and in vivo studies have demonstrated that 3-(2H-1,3-benzodioxol-5-yl)-1-4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-ylurea exhibits promising activity against a range of cancer cell lines. Mechanistic investigations have revealed that the compound inhibits key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR cascade. Additionally, its ability to induce apoptosis and autophagy in cancer cells has been documented, further supporting its potential as an anticancer agent.

Beyond oncology, recent research has explored the compound's utility in other therapeutic areas. For instance, studies have investigated its anti-inflammatory and neuroprotective effects, suggesting potential applications in neurodegenerative diseases and chronic inflammatory conditions. The compound's ability to modulate immune responses and reduce oxidative stress has also been highlighted, opening new avenues for drug development in immunology and metabolic disorders.

Despite these promising findings, challenges remain in the development of 3-(2H-1,3-benzodioxol-5-yl)-1-4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-ylurea as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical optimization. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations and advance the compound toward clinical trials.

In conclusion, the latest research on 3-(2H-1,3-benzodioxol-5-yl)-1-4-(dimethylamino)-2-(morpholin-4-yl)pyrimidin-5-ylurea (CAS: 1796966-94-3) underscores its potential as a versatile and potent therapeutic agent. Continued investigation into its mechanism of action, optimization of its pharmacological properties, and exploration of its applications across various disease areas will be critical to realizing its full therapeutic potential. This compound represents a promising candidate for future drug development efforts in chemical biology and medicinal chemistry.